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Compound of Interest

Compound Name: Ethyl ethanesulfonate

Cat. No.: B155355 Get Quote

Ethyl ethanesulfonate (EES), an ester of ethanesulfonic acid, is a potent and versatile

alkylating agent employed in organic synthesis.[1][2] Its primary utility lies in its capacity to

introduce an ethyl group to a wide range of nucleophiles, a fundamental transformation for

constructing carbon-carbon and carbon-heteroatom bonds. This reactivity makes it a valuable

reagent in the synthesis of complex molecules, including pharmaceutical intermediates and

specialty chemicals.[3]

However, the high reactivity of sulfonate esters like EES also necessitates a thorough

understanding of their handling and potential hazards. In the pharmaceutical industry, sulfonate

esters are monitored as potential genotoxic impurities (PGIs), which can form from the reaction

of sulfonic acids with residual alcohols.[4][5][6][7] This guide provides researchers, scientists,

and drug development professionals with a comprehensive framework for the safe handling,

application, and monitoring of reactions involving ethyl ethanesulfonate, ensuring both

experimental success and laboratory safety.

Section 1: Compound Profile and Safety Imperatives
A complete understanding of the physicochemical properties and hazards of ethyl
ethanesulfonate is non-negotiable for its use in any experimental setting.

1.1 Physicochemical Properties

EES is a colorless to pale yellow liquid with a characteristic odor.[1][2] Its properties make it

suitable for a variety of reaction conditions, particularly its solubility in common organic
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solvents.

Property Value Source

CAS Number 1912-30-7 [1]

Molecular Formula C₄H₁₀O₃S

Molecular Weight 138.19 g/mol

Appearance Colorless to pale yellow liquid [2]

Boiling Point ~198 °C [2]

Density ~1.11 g/cm³ [2]

Solubility
Soluble in polar organic

solvents
[1]

1.2 Hazard Identification and Safe Handling

Ethyl ethanesulfonate is classified as a hazardous substance, primarily causing skin, eye,

and respiratory irritation.[8] As an alkylating agent, it should be handled with the assumption of

potential mutagenicity.[9][10]

GHS Hazard Statements:

H315: Causes skin irritation.[8]

H319: Causes serious eye irritation.[8]

H335: May cause respiratory irritation.[8]

Mandatory Safety Protocols:

Engineering Controls: All manipulations involving EES must be conducted within a certified

chemical fume hood to prevent inhalation of vapors.[11]

Personal Protective Equipment (PPE):
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Eye Protection: Wear tightly fitting chemical safety goggles and a face shield.[8]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves for

integrity before each use.[12]

Body Protection: A flame-resistant lab coat and appropriate protective clothing are

required.[8]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

incompatible materials such as strong oxidizing agents and bases.[11][12]

Disposal: Dispose of EES and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[8][11]

Spill Response: In case of a spill, evacuate the area. Absorb the spill with an inert material

(e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[11][13] Do

not allow the product to enter drains.[11]

Section 2: Synthesis of Ethyl Ethanesulfonate
While commercially available, understanding the synthesis of EES provides insight into its

reactivity and potential impurities. The most common laboratory preparation involves the

reaction of ethanesulfonyl chloride with ethanol in the presence of a non-nucleophilic base.[14]
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Reagents

Process Products

Ethanesulfonyl Chloride

3. Add Ethanesulfonyl Chloride
(dropwise)Ethanol 1. Mix Ethanol & Pyridine

in Anhydrous Solvent

Pyridine (Base)

2. Cool to 0-5 °C 4. Warm to RT, Stir 2-4h 5. Quench with Cold Water

Pyridinium Hydrochloride

6. Liquid-Liquid Extraction 7. Fractional Distillation Ethyl Ethanesulfonate
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1. Reaction Setup

2. Alkylation

3. Workup & Isolation

4. Purification

Combine Aniline (3 eq),
K₂CO₃ (2 eq), and ACN

in a flask

Slowly add EES (1 eq)
at room temperature

Heat mixture to 50 °C
Stir for 12-24 hours

Monitor by TLC for
consumption of EES

Cool to RT, filter off salts

Dilute filtrate with Ethyl Acetate

Wash with NaHCO₃ (aq)
then Brine

Dry organic layer (Na₂SO₄),
filter

Concentrate under
reduced pressure

Purify by flash column
chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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